86-26-0

2-Methoxybiphenyl

In Stock

• CAS RN:
• 86-26-0

• Formula:
• C13H12O

• InChI:
• InChI=1S/C13H12O/c1-14-13-10-6-5-9-12(13)11-7-3-2-4-8-11/h2-10H,1H3

• InChIKey:
• NLWCWEGVNJVLAX-UHFFFAOYSA-N

• 2-Methoxybiphenyl, also known as 2-Methoxybiphenyl, is a useful research compound. Its molecular formula is C13H12O and its molecular weight is 184.23 g/mol. The purity is usually 95%.

MTH-DL-Tyrosine

In Stock

• CAS RN:
• 886-26-0

• Formula:
• C11H12N2O2S

• InChI:
• InChI=1S/C11H12N2O2S/c1-13-10(15)9(12-11(13)16)6-7-2-4-8(14)5-3-7/h2-5,9,14H,6H2,1H3,(H,12,16)

• InChIKey:
• VYIBESPZQFAJRM-UHFFFAOYSA-N

• MTH-DL-Tyrosine is a useful research compound. Its molecular formula is C11H12N2O2S and its molecular weight is 236.29 g/mol. The purity is usually 95%.

Benzyl 5-oxo-4-(2-oxo-2-phenacyloxyethyl)-1,3-oxazolidine-3-carboxylate

• CAS RN:
• 5486-26-0

• Formula:
• C21H19NO7

• InChI:
• InChI=1S/C21H19NO7/c23-18(16-9-5-2-6-10-16)13-27-19(24)11-17-20(25)29-14-22(17)21(26)28-12-15-7-3-1-4-8-15/h1-10,17H,11-14H2

• InChIKey:
• XBDNJCANVCWLIV-UHFFFAOYSA-N

• Benzyl 5-oxo-4-(2-oxo-2-phenacyloxyethyl)-1,3-oxazolidine-3-carboxylate is a useful research compound. Its molecular formula is C21H19NO7 and its molecular weight is 397.4 g/mol. The purity is usually 95%.

tert-Butyl m-tolyl sulfide

In Stock

• CAS RN:
• 34786-26-0

• Formula:
• C11H16S

• InChI:
• InChI=1S/C11H16S/c1-9-6-5-7-10(8-9)12-11(2,3)4/h5-8H,1-4H3

• InChIKey:
• NOSDQZYLLGTSNW-UHFFFAOYSA-N

• Tert-Butyl m-tolyl sulfide is a useful research compound. Its molecular formula is C11H16S and its molecular weight is 180.31 g/mol. The purity is usually 95%.

Dimethyl-1,2-thiazole-4-carboxylic acid

In Stock

• CAS RN:
• 21486-26-0

• Formula:
• C6H7NO2S

• InChI:
• InChI=1S/C6H7NO2S/c1-3-5(6(8)9)4(2)10-7-3/h1-2H3,(H,8,9)

• InChIKey:
• QFUYZERHMQJGCA-UHFFFAOYSA-N

• Dimethyl-1,2-thiazole-4-carboxylic acid is a useful research compound. Its molecular formula is C6H7NO2S and its molecular weight is 157.19 g/mol. The purity is usually 95%.

4-Amino-3-hydroxybenzonitrile

In Stock

• CAS RN:
• 55586-26-0

• Formula:
• C7H6N2O

• InChI:
• InChI=1S/C7H6N2O/c8-4-5-1-2-6(9)7(10)3-5/h1-3,10H,9H2

• InChIKey:
• HKZPOGZBKIWMPO-UHFFFAOYSA-N

• 4-Amino-3-hydroxybenzonitrile is a useful research compound. Its molecular formula is C7H6N2O and its molecular weight is 134.14 g/mol. The purity is usually 95%.

6-Chloro-6-deoxy-d-glucitol

• CAS RN:
• 76986-26-0

• Formula:
• C6H13ClO5

• InChI:
• InChI=1S/C6H13ClO5/c7-1-3(9)5(11)6(12)4(10)2-8/h3-6,8-12H,1-2H2/t3-,4+,5-,6-/m1/s1

• InChIKey:
• MRGPKZIDNGFPIU-JGWLITMVSA-N

• 6-Chloro-6-deoxy-d-glucitol, also known as 6-Chloro-6-deoxy-d-glucitol, is a useful research compound. Its molecular formula is C6H13ClO5 and its molecular weight is 200.62 g/mol. The purity is usually 95%.

(6aR,10aR)-1-hydroxy-6,6,9-trimethyl-3-propyl-6a,7,8,10a-tetrahydrobenzo[c]chromene-2-carboxylic acid

In Stock

• CAS RN:
• 39986-26-0

• Formula:
• C20H26O4

• InChI:
• InChI=1S/C20H26O4/c1-5-6-12-10-15-17(18(21)16(12)19(22)23)13-9-11(2)7-8-14(13)20(3,4)24-15/h9-10,13-14,21H,5-8H2,1-4H3,(H,22,23)/t13-,14-/m1/s1

• InChIKey:
• IQSYWEWTWDEVNO-ZIAGYGMSSA-N

• Tetrahydrocannabivarinic acid (CRM) is a certified reference material categorized as a phytocannabinoid. Tetrahydrocannabivarinic acid has been found in strains of Cannabis and is a precursor in the biosynthesis of tetrahydrocannabivarin. Tetrahydrocannabivarinic acid (CRM) is provided as a DEA exempt preparation. This product is intended for research and forensic applications.
  
  

Zirconium iodide

In Stock

• CAS RN:
• 13986-26-0

• Formula:
• ZrI4
  I4Z

• InChI:
• InChI=1S/4HI.Zr/h4*1H;/q;;;;+4/p-4

• InChIKey:
• XLMQAUWIRARSJG-UHFFFAOYSA-J

• Zirconium iodide is a useful research compound. Its molecular formula is ZrI4 and its molecular weight is 598.84 g/mol. The purity is usually 95%.

2-Pyrrolidinone, hydrochloride

• CAS RN:
• 63886-26-0

• Formula:
• C4H8ClNO

• InChI:
• InChI=1S/C4H7NO.ClH/c6-4-2-1-3-5-4;/h1-3H2,(H,5,6);1H

• InChIKey:
• RASPWLYDBYZRCR-UHFFFAOYSA-N

• 2-Pyrrolidinone, hydrochloride, also known as 2-Pyrrolidinone, hydrochloride, is a useful research compound. Its molecular formula is C4H8ClNO and its molecular weight is 121.56 g/mol. The purity is usually 95%.

Thiourea, N-(2-(2,6-difluorophenyl)ethyl)-N'-2-thiazolyl-

• CAS RN:
• 149486-26-0

• Formula:
• C12H11F2N3S2

• InChI:
• InChI=1S/C12H11F2N3S2/c13-9-2-1-3-10(14)8(9)4-5-15-11(18)17-12-16-6-7-19-12/h1-3,6-7H,4-5H2,(H2,15,16,17,18)

• InChIKey:
• BLZZAJBLYALRNA-UHFFFAOYSA-N

• Thiourea, N-(2-(2,6-difluorophenyl)ethyl)-N'-2-thiazolyl- is a useful research compound. Its molecular formula is C12H11F2N3S2 and its molecular weight is 299.4 g/mol. The purity is usually 95%.

1-{3-[2-(Diethylamino)ethoxy]phenyl}ethanone

• CAS RN:
• 500286-26-0

• Formula:
• C14H21NO2

• InChI:
• InChI=1S/C14H21NO2/c1-4-15(5-2)9-10-17-14-8-6-7-13(11-14)12(3)16/h6-8,11H,4-5,9-10H2,1-3H3

• InChIKey:
• GBWNBTWPHBYGDL-UHFFFAOYSA-N

• 1-{3-[2-(Diethylamino)ethoxy]phenyl}ethanone is a useful research compound. Its molecular formula is C14H21NO2 and its molecular weight is 235.32 g/mol. The purity is usually 95%.

Methyl 5-(6-methoxypyridine-3-carbonyl)furan-2-carboxylate

In Stock

• CAS RN:
• 898786-26-0

• Formula:
• C13H11NO5

• InChI:
• InChI=1S/C13H11NO5/c1-17-11-6-3-8(7-14-11)12(15)9-4-5-10(19-9)13(16)18-2/h3-7H,1-2H3

• InChIKey:
• NFUPBZQNOFQDRA-UHFFFAOYSA-N

• Methyl 5-(6-methoxypyridine-3-carbonyl)furan-2-carboxylate is a useful research compound. Its molecular formula is C13H11NO5 and its molecular weight is 261.23 g/mol. The purity is usually 95%.

N-[[5-[2-[3-(2,3-dimethoxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4-(2,3-dimethylphenyl)-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide

In Stock

• CAS RN:
• 393586-26-0

• Formula:
• C33H32N6O5S2

• InChI:
• InChI=1S/C33H32N6O5S2/c1-20-9-5-11-24(21(20)2)38-29(18-34-32(41)27-13-7-15-44-27)35-36-33(38)46-19-30(40)39-25(17-23(37-39)28-14-8-16-45-28)22-10-6-12-26(42-3)31(22)43-4/h5-16,25H,17-19H2,1-4H3,(H,34,41)

• InChIKey:
• JMJISQMVJFXIOJ-UHFFFAOYSA-N

• N-[[5-[2-[3-(2,3-dimethoxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4-(2,3-dimethylphenyl)-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide is a useful research compound. Its molecular formula is C33H32N6O5S2 and its molecular weight is 656.78. The purity is usually 95%.

N1-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(3-methoxybenzyl)oxalamide

In Stock

• CAS RN:
• 872986-26-0

• Formula:
• C23H29N3O7S

• InChI:
• InChI=1S/C23H29N3O7S/c1-16-12-19(8-9-20(16)32-3)34(29,30)26-10-5-11-33-21(26)15-25-23(28)22(27)24-14-17-6-4-7-18(13-17)31-2/h4,6-9,12-13,21H,5,10-11,14-15H2,1-3H3,(H,24,27)(H,25,28)

• InChIKey:
• ROEXYMAZQOWYBJ-UHFFFAOYSA-N

• N1-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(3-methoxybenzyl)oxalamide is a useful research compound. Its molecular formula is C23H29N3O7S and its molecular weight is 491.56. The purity is usually 95%.

(2,3-Dichloro-benzyl)-ethyl-amine

Usually In Stock

• CAS RN:
• 893586-26-0

• Formula:
• C9H11Cl2N

• InChI:
• InChI=1S/C9H11Cl2N/c1-2-12-6-7-4-3-5-8(10)9(7)11/h3-5,12H,2,6H2,1H3

• InChIKey:
• VYUXKUPKUUKLCG-UHFFFAOYSA-N

• (2,3-Dichloro-benzyl)-ethyl-amine is a useful research compound. Its molecular formula is C9H11Cl2N and its molecular weight is 204.09. The purity is usually 95%.

N-[2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl]-2,6-difluorobenzamide

In Stock

• CAS RN:
• 932986-26-0

• Formula:
• C18H13ClF2N2OS

• InChI:
• InChI=1S/C18H13ClF2N2OS/c19-12-6-4-11(5-7-12)18-23-13(10-25-18)8-9-22-17(24)16-14(20)2-1-3-15(16)21/h1-7,10H,8-9H2,(H,22,24)

• InChIKey:
• LOUFXIMGTJXICP-UHFFFAOYSA-N

• N-[2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl]-2,6-difluorobenzamide is a useful research compound. Its molecular formula is C18H13ClF2N2OS and its molecular weight is 378.82. The purity is usually 95%.

2-Bromo-5-chloro-N-methylaniline hydrochloride

In Stock

• CAS RN:
• 1187386-26-0

• Formula:
• C7H8BrCl2N

• InChI:
• InChI=1S/C7H7BrClN.ClH/c1-10-7-4-5(9)2-3-6(7)8;/h2-4,10H,1H3;1H

• InChIKey:
• BVAAYGAFEBJYRW-UHFFFAOYSA-N

• 2-Bromo-5-chloro-N-methylaniline hydrochloride is a useful research compound. Its molecular formula is C7H8BrCl2N and its molecular weight is 256.95 g/mol. The purity is usually 95%.

2-Methyl-1-(2-methylbenzyl)piperazine hydrochloride

In Stock

• CAS RN:
• 1289386-26-0

• Formula:
• C13H21ClN2

• InChI:
• InChI=1S/C13H20N2.ClH/c1-11-5-3-4-6-13(11)10-15-8-7-14-9-12(15)2;/h3-6,12,14H,7-10H2,1-2H3;1H

• InChIKey:
• GBWZLRUGEHNODY-UHFFFAOYSA-N

• 2-Methyl-1-(2-methylbenzyl)piperazine hydrochloride is a useful research compound. Its molecular formula is C13H21ClN2 and its molecular weight is 240.78. The purity is usually 95%.

N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)thiophene-2-sulfonamide

In Stock

• CAS RN:
• 1797086-26-0

• Formula:
• C11H12N4O2S2

• InChI:
• InChI=1S/C11H12N4O2S2/c16-19(17,11-2-1-9-18-11)13-5-6-14-7-8-15-10(14)3-4-12-15/h1-4,7-9,13H,5-6H2

• InChIKey:
• BZOZICDCHVSEML-UHFFFAOYSA-N

• N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C11H12N4O2S2 and its molecular weight is 296.36. The purity is usually 95%.

5-(2-Chloro-6-fluorophenyl)-2-oxo-1,3-oxazolidine-5-carboxylic acid

Usually In Stock

• CAS RN:
• 2248286-26-0

• Formula:
• C10H7ClFNO4

• InChI:
• InChI=1S/C10H7ClFNO4/c11-5-2-1-3-6(12)7(5)10(8(14)15)4-13-9(16)17-10/h1-3H,4H2,(H,13,16)(H,14,15)

• InChIKey:
• XLPCIYJZZLYZDQ-UHFFFAOYSA-N

• 5-(2-Chloro-6-fluorophenyl)-2-oxo-1,3-oxazolidine-5-carboxylic acid is a useful research compound. Its molecular formula is C10H7ClFNO4 and its molecular weight is 259.62. The purity is usually 95%.

2-Chloro-6-fluoro-N-[(4-thiophen-3-ylthiophen-2-yl)methyl]benzamide

Usually In Stock

• CAS RN:
• 2379986-26-0

• Formula:
• C16H11ClFNOS2

• InChI:
• InChI=1S/C16H11ClFNOS2/c17-13-2-1-3-14(18)15(13)16(20)19-7-12-6-11(9-22-12)10-4-5-21-8-10/h1-6,8-9H,7H2,(H,19,20)

• InChIKey:
• MYJLZYRHXWOZOO-UHFFFAOYSA-N

• 2-Chloro-6-fluoro-N-[(4-thiophen-3-ylthiophen-2-yl)methyl]benzamide is a useful research compound. Its molecular formula is C16H11ClFNOS2 and its molecular weight is 351.84. The purity is usually 95%.